Cas no 55044-52-5 ([4-(methoxycarbonyl)phenyl]methyl p-toluate)

• Product Name: [4-(methoxycarbonyl)phenyl]methyl p-toluate
• CAS No: 55044-52-5
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 943267
• PubChem ID: 108658
• Update Time: 2025-04-19

[4-(methoxycarbonyl)phenyl]methyl p-toluate Chemical and Physical Properties

Names and Identifiers

• [4-(methoxycarbonyl)phenyl]methyl p-toluate
• (4-methoxycarbonylphenyl)methyl 4-methylbenzoate
• (4-(Methoxycarbonyl)phenyl)methyl p-toluate
• (4-Carbomethoxy)benzyl p-toluate
• 4-(methoxycarbonyl)benzyl 4-methylbenzoate
• Benzoic acid, 4-methyl-, (4-(methoxycarbonyl)phenyl)methyl ester
• DTXSID0068997
• NS00033234
• DB-237210
• 4-(Methoxycarbonyl)benzyl 4-methylbenzoate #
• EINECS 259-454-5
• Methyl 4-(4-methylbenzoyloxy)methylbenzoate
• 55044-52-5
• Benzoic acid, 4-methyl-, [4-(methoxycarbonyl)phenyl]methyl ester

• Inchi： 1S/C17H16O4/c1-12-3-7-15(8-4-12)17(19)21-11-13-5-9-14(10-6-13)16(18)20-2/h3-10H,11H2,1-2H3
• InChI Key： KUNUTDVIDIBBOU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.173
• Boiling Point: 419.2°C at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.566
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters